![molecular formula C21H21N3O5 B2620243 N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 863613-40-5](/img/structure/B2620243.png)
N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- DMPT has shown promise as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that DMPT interferes with key cellular pathways involved in tumor growth .
- Inflammation plays a crucial role in various diseases. DMPT has been studied for its anti-inflammatory properties. It modulates inflammatory mediators, such as cytokines and prostaglandins, potentially offering therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Oxidative stress contributes to aging and several diseases. DMPT exhibits antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. Its potential as a natural antioxidant has drawn interest from researchers .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, involve neuronal damage. DMPT has been investigated for its neuroprotective effects. It may enhance neuronal survival, reduce oxidative stress, and modulate neurotransmitter systems .
- DMPT displays antimicrobial activity against bacteria, fungi, and viruses. Researchers have explored its potential as an alternative to conventional antimicrobial agents. It could find applications in wound healing, food preservation, and infectious disease management .
- DMPT interacts with metabolic pathways, including glucose metabolism and lipid homeostasis. Studies suggest it may influence insulin sensitivity and lipid profiles. Investigating its role in metabolic disorders like diabetes and obesity is ongoing .
Anticancer Potential
Anti-inflammatory Activity
Antioxidant Effects
Neuroprotective Properties
Antimicrobial Activity
Metabolic Regulation
These diverse applications highlight DMPT’s multifaceted properties and underscore its potential in therapeutic interventions. Researchers continue to explore its mechanisms of action and evaluate its safety and efficacy in preclinical and clinical studies. Keep in mind that while DMPT shows promise, further research is needed to fully understand its impact and translate it into practical applications. 🌱🔬 .
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O5/c1-12-5-7-15(9-13(12)2)24-20(26)16(11-22-21(24)27)19(25)23-14-6-8-17(28-3)18(10-14)29-4/h5-11H,1-4H3,(H,22,27)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHBFLAVPPKUWEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C(=CNC2=O)C(=O)NC3=CC(=C(C=C3)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
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